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Introduction

The Lowenthal-Permanganate titration is a well-established redox titration method used for the
guantitative determination of tannins and other polyphenolic compounds. This method relies on
the oxidation of these compounds by a standardized solution of potassium permanganate
(KMnOa) in an acidic medium. Indigo carmine serves as a redox indicator to visually
determine the endpoint of the titration.

In this reaction, the potassium permanganate, a strong oxidizing agent, readily oxidizes the
tannins. Once all the tannins have been oxidized, the excess permanganate will then oxidize
the indigo carmine indicator. This results in a distinct color change, signaling the completion of
the reaction. The titration is performed in two stages: a blank titration with only the indicator and
a sample titration containing the substance of interest. The difference in the volume of titrant
used between the sample and the blank titrations is directly proportional to the amount of
tannins present in the sample.

Principle of the Method

The Lowenthal-Permanganate titration is based on the oxidation-reduction reactions between
potassium permanganate and the tannins or polyphenols in the sample. The chemical
reactions can be generalized as follows:
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e Oxidation of Tannins: Tannins + MnOa4~ (in acidic solution) — Oxidized Tannins + Mn2*

e Oxidation of Indigo Carmine (at the endpoint): Indigo Carmine (Blue) + MnOa~ - Oxidized
Indigo Carmine (Yellow)[1]

The endpoint is reached when the royal blue color of the indigo carmine fades to a light green
and then, with the addition of a final drop of permanganate, changes to a distinct yellow.[2]

Experimental Protocols
Reagent Preparation

e Potassium Permanganate (KMnOa) Solution (0.02 N):
o Dissolve approximately 3.2 g of potassium permanganate in 1000 mL of distilled water.

o Heat the solution on a water bath for 1 hour and then allow it to stand for at least 2 days in
the dark to allow for the oxidation of any organic matter present in the water.

o Filter the solution through glass wool to remove any manganese dioxide precipitate. Store
in a dark, stoppered bottle.

e Indigo Carmine Indicator Solution (0.1% w/v):

o Dissolve 1 g of indigo carmine in 1000 mL of a 5% (v/v) sulfuric acid solution. To prepare
the acid solution, carefully add 50 mL of concentrated sulfuric acid to 950 mL of distilled
water. Always add acid to water, never the other way around, as the dilution process is
highly exothermic.

e Sulfuric Acid (H2S0a4) Solution (1 M):

o Carefully add 55.5 mL of concentrated sulfuric acid (98%) to approximately 900 mL of
distilled water, cool, and then dilute to a final volume of 1000 mL.

e Sodium Oxalate (Na2C204) Standard Solution (0.1 N):

o Dry primary standard grade sodium oxalate at 105-110°C for at least 2 hours and cool in a
desiccator.
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o Accurately weigh approximately 6.7 g of the dried sodium oxalate and dissolve it in a 1000
mL volumetric flask with distilled water. Make up to the mark.

Standardization of Potassium Permanganate Solution

The potassium permanganate solution must be standardized to accurately determine its
concentration.

Pipette 10.00 mL of the 0.1 N sodium oxalate standard solution into a 250 mL Erlenmeyer
flask.

e Add 100 mL of distilled water and 10 mL of 1 M sulfuric acid.
e Heat the solution to 70-80°C.

« Titrate the hot solution with the prepared potassium permanganate solution. The
permanganate solution will decolorize as it is added.

» Continue the titration, adding the permanganate dropwise near the endpoint, until a faint pink
color persists for at least 30 seconds.[3][4] This indicates the endpoint.

e Record the volume of KMnOa4 solution used.
o Repeat the titration at least two more times to ensure reproducibility.

o Calculate the normality of the KMnOa solution using the following formula: NKMnOa =
(NNaz2C204 x VNaz2C204) / VKMnOa4 Where:

o NKMnOa is the normality of the potassium permanganate solution.
o NNaz2C:20:a is the normality of the sodium oxalate solution.
o VNaz2C20a4 is the volume of the sodium oxalate solution used (10.00 mL).

o VKMnOsus is the average volume of the potassium permanganate solution used.

Titration Procedure

a. Blank Titration:
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e To a 500 mL flask, add 5 mL of the indigo carmine indicator solution.[5]
o Add approximately 200 mL of distilled water.

« Titrate this solution with the standardized potassium permanganate solution until the royal
blue color changes to a light green, and then dropwise until it turns yellow.

o Record the volume of KMnOa used as Y (in mL).

o Perform this blank titration in triplicate and use the average value for calculations.

b. Sample Titration:

o Accurately measure 1 mL of the sample containing tannins and add it to a 500 mL flask.

e Add 5 mL of the indigo carmine indicator solution and approximately 200 mL of distilled
water.

« Titrate with the standardized potassium permanganate solution, swirling the flask
continuously.

e The endpoint is reached when the color changes from royal blue to light green, and finally to
a distinct yellow with the addition of a single drop of the titrant.

e Record the volume of KMnOas used as X (in mL).

» Repeat the sample titration in triplicate for accuracy.

Data Presentation

Summarize all quantitative data into a clearly structured table for easy comparison.

. Replicate 1 Replicate 2 Replicate 3 Average
Titration
(mL) (mL) (mL) Volume (mL)
Blank ()
Sample (X)

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1671875?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Indigo_Carmine_as_a_Redox_Indicator.pdf
https://www.benchchem.com/product/b1671875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Calculations

The amount of tannins in the sample is calculated based on the volume of potassium
permanganate consumed after subtracting the blank value. The result is often expressed as
tannic acid equivalents.

e Volume of KMnOa consumed by tannins: Vtannins = X - Y
Where:
o X s the average volume of KMnOas used for the sample titration (mL).
o Y is the average volume of KMnOa used for the blank titration (mL).
 Calculation of Tannin Content (as % Tannic Acid Equivalents): Total Tannin (%) = (X -Y) /10

This calculation is based on expressing the results as 'tannic acid’ equivalents. For
conversion to mg/L, a specific conversion factor related to the normality of the KMnOa
solution and the equivalent weight of tannic acid is used.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the Lowenthal-Permanganate
titration.
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Experimental Workflow for Lowenthal-Permanganate Titration

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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